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Abstract
This technical guide provides a comprehensive overview of 1-(4-Methyloxazol-2-yl)ethanone,

a heterocyclic ketone that serves as a pivotal building block in medicinal chemistry and

agrochemical development. We delve into its fundamental physicochemical properties, propose

a detailed synthetic protocol grounded in established organic chemistry principles, and outline

a systematic approach for its analytical characterization. Furthermore, this guide explores the

compound's application as a key intermediate in drug discovery workflows, illustrating its

potential in the design of novel therapeutic agents. The methodologies and insights presented

herein are intended for researchers, chemists, and drug development professionals seeking to

leverage this versatile scaffold in their scientific endeavors.

Introduction and Significance
1-(4-Methyloxazol-2-yl)ethanone (CAS No. 90892-97-0) is a specialized organic compound

featuring a 4-methyl-substituted oxazole ring functionalized with an acetyl group at the 2-

position. The oxazole motif is a prominent scaffold in numerous biologically active molecules

and approved pharmaceuticals due to its ability to act as a bioisostere for ester and amide

functionalities and its capacity to engage in hydrogen bonding. The presence of a reactive
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ketone group makes this molecule a versatile intermediate, primed for a wide array of chemical

transformations.

Its significance lies in its role as a key intermediate for constructing more complex molecular

architectures. In the pharmaceutical industry, it is a valuable precursor for active

pharmaceutical ingredients (APIs) designed to target various diseases.[1] Its structural

elements are crucial for developing molecules with potential therapeutic effects, particularly in

oncology and as enzyme inhibitors.[1] Beyond medicine, it also finds utility in the formulation of

agrochemicals, such as pesticides and herbicides, contributing to advanced crop protection

solutions.[1]

Physicochemical and Spectroscopic Data
Accurate characterization is the bedrock of chemical synthesis and application. The key

properties of 1-(4-Methyloxazol-2-yl)ethanone have been consolidated from various chemical

suppliers and databases and are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₇NO₂ [1][2][3]

Molecular Weight 125.13 g/mol [1][2][3][4]

CAS Number 90892-97-0 [2][4][5]

IUPAC Name
1-(4-methyl-1,3-oxazol-2-

yl)ethanone
[4][5]

Synonyms
Ethanone, 1-(4-methyl-2-

oxazolyl)-
[2][3]

Physical Form White to off-white solid [3][4]

Boiling Point 43-44 °C @ 1 mmHg (1 Torr) [3][4]

Storage Conditions
Room temperature, sealed in a

dry environment
[1][3]

Topological Polar Surface Area

(TPSA)
43.1 Å² [2]

logP (Predicted) 1.18562 [2]

Synthesis Protocol: A Representative Approach
While multiple synthetic routes to substituted oxazoles exist, a common and reliable method

involves the cyclocondensation of a suitable precursor. The following protocol is a

representative, multi-step procedure adapted from established methodologies for synthesizing

similar heterocyclic ketones.

Workflow for the Synthesis of 1-(4-Methyloxazol-2-
yl)ethanone
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Step 1: Amide Formation

Step 2: Gold-Catalyzed Cyclization

Step 3: Final Product

Propargyl alcohol

Amide Intermediate

 DCC/DMAP

N-acetylglycine

Oxazole Precursor

 AuCl3/MeCN 
 Heat

1-(4-Methyloxazol-2-yl)ethanone

 Isomerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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